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Compound of Interest

Compound Name: 4,5-Dichloro-1-methylimidazole

Cat. No.: B072708 Get Quote

Solubility Profile of 4,5-Dichloro-1-
methylimidazole: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 4,5-
dichloro-1-methylimidazole, a key intermediate in various synthetic and pharmaceutical

applications. Due to the limited availability of specific quantitative solubility data for 4,5-
dichloro-1-methylimidazole in the public domain, this document presents a comprehensive

summary of available information, including qualitative solubility and data for structurally related

imidazole compounds. Furthermore, a detailed, generalized experimental protocol for

determining the solubility of organic compounds is provided to enable researchers to generate

precise data for their specific applications.

Overview of 4,5-Dichloro-1-methylimidazole
4,5-Dichloro-1-methylimidazole is a halogenated heterocyclic compound with the molecular

formula C₄H₄Cl₂N₂ and a molecular weight of 150.99 g/mol .[1][2] It is recognized for its role as

a primary and secondary intermediate in organic synthesis.[2] Key physical properties include a

melting point range of 53°C to 55°C.[2] While specific solubility values in a range of organic

solvents are not extensively documented, it is known to be soluble in water.[2]
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Quantitative solubility data for 4,5-dichloro-1-methylimidazole in various organic solvents is

not readily available in peer-reviewed literature. However, to provide a comparative reference

for researchers, the following table summarizes the solubility of other substituted imidazoles in

selected organic solvents. This data can offer insights into the potential solubility behavior of

4,5-dichloro-1-methylimidazole, although experimental verification is crucial.

Table 1: Solubility of Selected Imidazole Derivatives in Organic Solvents

Compound Solvent Temperature (°C) Solubility (mol·L⁻¹)

1H-Imidazole Dichloromethane 25 0.13

2-Methyl-1H-imidazole Dichloromethane 25 0.04

Benzimidazole Dichloromethane 25 0.01

1H-Imidazole Toluene 25 0.02

2-Methyl-1H-imidazole Toluene 25 0.01

Benzimidazole Toluene 25 < 0.01

Note: Data extracted from a study on the solubility of various imidazoles and is intended for

comparative purposes only.

Experimental Protocol for Solubility Determination
To empower researchers to ascertain the precise solubility of 4,5-dichloro-1-methylimidazole
in solvents relevant to their work, a standard experimental protocol for solubility determination

is outlined below. This method is based on the isothermal shake-flask method, a widely

accepted technique for generating reliable solubility data.

Materials and Equipment
4,5-Dichloro-1-methylimidazole (solute)

Selected organic solvents of high purity

Analytical balance
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Thermostatically controlled shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Procedure
Preparation of Saturated Solutions:

Add an excess amount of 4,5-dichloro-1-methylimidazole to a series of vials, each

containing a known volume of a specific organic solvent. The excess solid is crucial to

ensure saturation.

Seal the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the constant

temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

syringe to match the experimental temperature.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed

volumetric flask to remove any undissolved microparticles.

Analysis:
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Dilute the filtered solution with a suitable solvent to a concentration within the calibration

range of the analytical method.

Analyze the diluted solution using a validated HPLC or GC method to determine the

concentration of 4,5-dichloro-1-methylimidazole.

Prepare a calibration curve using standard solutions of known concentrations to quantify

the analyte.

Data Calculation:

Calculate the solubility of 4,5-dichloro-1-methylimidazole in the respective solvent using

the following formula:

Solubility ( g/100 mL) = (Concentration from analysis × Dilution factor × Volume of flask) /

(Initial volume of supernatant × 10)

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility.

Preparation Sampling Analysis Result

Add Excess Solute to Solvent Equilibrate at Constant Temperature
Shake/Agitate

Settle Excess Solid Withdraw Supernatant Filter Supernatant Dilute Sample Analyze by HPLC/GC Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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